Cas no 148194-17-6 (1H-Furo[2,3-f]benzimidazole(9CI))

1H-Furo[2,3-f]benzimidazole(9CI) structure
148194-17-6 structure
Product Name:1H-Furo[2,3-f]benzimidazole(9CI)
CAS No:148194-17-6
MF:C9H6N2O
MW:158.15674161911
CID:100553
PubChem ID:45078077
Update Time:2025-04-18

1H-Furo[2,3-f]benzimidazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Furo[2,3-f]benzimidazole(9CI)
    • 1H-furo[2,3-f]benzimidazole
    • SCHEMBL15834852
    • DTXSID10663443
    • 148194-17-6
    • Inchi: 1S/C9H6N2O/c1-2-12-9-4-8-7(3-6(1)9)10-5-11-8/h1-5H,(H,10,11)
    • InChI Key: FVHGHZMPSGMVNS-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=C3C(=CC1=2)N=CN3

Computed Properties

  • Exact Mass: 158.04808
  • Monoisotopic Mass: 158.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 41.82

1H-Furo[2,3-f]benzimidazole(9CI) Related Literature

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